Cas no 787640-37-3 (benzyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate)

• Product Name: benzyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate
• CAS No: 787640-37-3
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD31536959
• CID: 4656326
• PubChem ID: 70959869
• Update Time: 2025-05-19

benzyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate
• 787640-37-3
• SCHEMBL13645999
• (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboxylic acid phenylmethyl ester
• CS-0058063
• AKOS027470347
• (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboxylicacidphenylmethylester
• cis-benzyl 2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate
• PS-17735
• W17581
• MFCD31536959

• MDL： MFCD31536959
• Inchi： 1S/C13H15NO3/c15-13(14-7-12-6-11(14)9-16-12)17-8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2/t11-,12-/m1/s1
• InChI Key： AFSUTCDGMZZMFA-VXGBXAGGSA-N
• SMILES： O1C[C@H]2C[C@@H]1CN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate

Benzyl (1R,4R)-2-Oxa-5-Azabicyclo[2.2.1]Heptane-5-Carboxylate: A Comprehensive Overview

The compound with CAS No 787640-37-3, commonly referred to as benzyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of the bicyclic structure known as bicyclo[2.2.1]heptane, which forms the core of various bioactive molecules. The benzyl group attached to the carboxylate moiety adds further complexity and functionality to this structure.

Recent studies have highlighted the potential of benzyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders. The unique stereochemistry of this compound, characterized by its (1R,4R) configuration, plays a crucial role in its biological activity. Researchers have demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

The synthesis of benzyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate involves a multi-step process that combines principles from stereochemistry and organocatalysis. One notable approach reported in recent literature involves the use of a chiral auxiliary to control the stereochemistry during the formation of the bicyclic core. This method not only ensures high enantiomeric excess but also provides insights into the scalability of the synthesis for potential industrial applications.

In terms of applications, benzyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate has shown promise in both medicinal chemistry and materials science. In medicinal chemistry, its ability to modulate ion channels and G-protein coupled receptors makes it a valuable tool for studying cellular signaling pathways. In materials science, researchers have explored its use as a building block for self-assembling materials and stimuli-responsive polymers.

One of the most exciting developments involving this compound is its role in the design of prodrugs for targeted drug delivery systems. By incorporating benzyl (1R,4R)-2 oxo 5 azabicyclo[2 2 1]heptane 5 carboxylate into prodrug frameworks, scientists aim to enhance drug bioavailability and reduce systemic toxicity. Preliminary results from preclinical studies suggest that these prodrugs exhibit improved pharmacokinetic profiles compared to their parent drugs.

From a structural perspective, benzyl (1R,4R)-bicyclo[2 2 1]heptane derivative exhibits a remarkable balance between rigidity and flexibility, which is essential for its biological activity. The bicyclic framework provides structural integrity, while the benzyl group introduces hydrophobicity and enhances membrane permeability.

Moreover, computational studies have provided valuable insights into the molecular interactions of benzyl (1 R 4 R) 2 oxa 5 azabicyclo heptane carboxylate with its target proteins. Using advanced molecular docking techniques, researchers have identified key residues responsible for binding affinity and selectivity.

In conclusion, benzyl (1 R 4 R) bicyclo heptane derivative represents a compelling example of how structural complexity can be harnessed to create bioactive molecules with diverse applications across multiple disciplines.